Cas no 27225-67-8 (Acetic acid,2-[[(6-nitro-1H-indazol-1-yl)methyl]thio]-, ethyl ester)

• Product Name: Acetic acid,2-[[(6-nitro-1H-indazol-1-yl)methyl]thio]-, ethyl ester
• CAS No: 27225-67-8
• MF: C₁₂H₁₃N₃O₄S
• MW: 295.314321279526
• CID: 268746
• Update Time: 2024-01-27

Acetic acid,2-[[(6-nitro-1H-indazol-1-yl)methyl]thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[[(6-nitro-1H-indazol-1-yl)methyl]thio]-, ethyl ester

• Inchi： 1S/C12H13N3O4S/c1-2-19-12(16)7-20-8-14-11-5-10(15(17)18)4-3-9(11)6-13-14/h3-6H,2,7-8H2,1H3
• InChI Key： ZXWAMWAZCKUZPY-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSCN1C2=C(C=CC([N+]([O-])=O)=C2)C=N1

Computed Properties

• Exact Mass: 295.06279
• Monoisotopic Mass: 295.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9

Experimental Properties

• Density: 1.42
• Boiling Point: 448.8°Cat760mmHg
• Flash Point: 225.2°C
• Refractive Index: 1.647
• PSA: 87.26
• LogP: 2.72150